Cas no 2680731-45-5 (benzyl N-(5-bromo-6-chloro-4-methylpyridin-3-yl)carbamate)

• Product Name: benzyl N-(5-bromo-6-chloro-4-methylpyridin-3-yl)carbamate
• CAS No: 2680731-45-5
• MF: C₁₄H₁₂BrClN₂O₂
• MW: 355.614281654358
• CID: 5622416
• PubChem ID: 165934190
• Update Time: 2025-05-21

benzyl N-(5-bromo-6-chloro-4-methylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299200
• benzyl N-(5-bromo-6-chloro-4-methylpyridin-3-yl)carbamate
• 2680731-45-5

• Inchi： 1S/C14H12BrClN2O2/c1-9-11(7-17-13(16)12(9)15)18-14(19)20-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,18,19)
• InChI Key： ZZNLKRWMQDHOLF-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1C)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 353.97707g/mol
• Monoisotopic Mass: 353.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-bromo-6-chloro-4-methylpyridin-3-yl)carbamate

Benzyl N-(5-Bromo-6-Chloro-4-Methylpyridin-3-Yl)Carbamate: A Comprehensive Overview

The compound benzyl N-(5-bromo-6-chloro-4-methylpyridin-3-yl)carbamate (CAS No. 2680731-45-5) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a pyridine ring substituted with bromine, chlorine, and methyl groups. The carbamate functional group further enhances its versatility, making it a valuable molecule for research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only improve the yield but also ensure higher purity, which is critical for its application in sensitive areas like drug development. The benzyl group in the molecule plays a crucial role in stabilizing the structure, while the pyridine ring provides a platform for further functionalization.

One of the most promising applications of benzyl N-(5-bromo-6-chloro-4-methylpyridin-3-yl)carbamate lies in its use as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated its potential as a precursor for developing novel insecticides and herbicides. The presence of halogen atoms (bromine and chlorine) on the pyridine ring enhances the molecule's reactivity, making it an ideal candidate for substitution reactions that lead to biologically active derivatives.

In the pharmaceutical sector, this compound has shown potential as a building block for designing drugs targeting specific enzymes and receptors. For instance, studies have highlighted its role in inhibiting certain kinases involved in cancer progression. The carbamate group is particularly advantageous in this context, as it can form hydrogen bonds with target proteins, enhancing binding affinity.

Moreover, the compound's stability under various conditions has been extensively studied. Recent research indicates that it exhibits excellent thermal stability and resistance to hydrolysis, which are essential properties for its use in formulations requiring long-term stability. These characteristics make it suitable for incorporation into agricultural chemicals and pharmaceutical products that demand robust performance under diverse environmental conditions.

The synthesis of benzyl N-(5-bromo-6-chloro-4-methylpyridin-3-yl)carbamate involves a multi-step process that begins with the preparation of the pyridine derivative. The introduction of bromine and chlorine substituents is typically achieved through electrophilic substitution reactions, followed by alkylation to introduce the methyl group. The final step involves coupling the benzyl group with the pyridine derivative to form the carbamate linkage.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, primarily through hydrolysis and oxidation mechanisms. This knowledge is vital for developing sustainable practices in its production and disposal.

In conclusion, benzyl N-(5-bromo-6-chloro-4-methylpyridin-3-yl)carbamate (CAS No. 2680731-45-5) stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique structure, combined with advancements in synthetic methods and understanding of its properties, positions it as a key molecule for future innovations in drug discovery and agrochemical development.